Cas no 2171743-69-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171743-69-2
• MF: C₂₆H₂₇N₃O₅
• MW: 461.50968670845
• CID: 5974149
• PubChem ID: 165806050
• Update Time: 2025-08-04

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid
• EN300-1507662
• 2171743-69-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-pyrrol-1-yl)ethyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H27N3O5/c30-24(31)12-11-23(25(32)27-13-16-29-14-5-6-15-29)28-26(33)34-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-10,14-15,22-23H,11-13,16-17H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： PNAHRUPEGNUXTJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCN1C=CC=C1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.19507097g/mol
• Monoisotopic Mass: 461.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid: A Comprehensive Overview

The compound with CAS No. 2171743-69-2, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrole moiety, and a butanoic acid backbone. The combination of these functional groups makes it a versatile molecule with applications in drug discovery, materials science, and chemical synthesis.

Fluorenylmethoxycarbonyl (Fmoc) is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under specific conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a butanoic acid backbone. This arrangement suggests that the molecule could serve as an intermediate in peptide synthesis or as a building block for more complex structures. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioactive molecules, particularly in the context of drug delivery systems and enzyme inhibitors.

The presence of the pyrrole moiety in this compound adds another layer of complexity and functionality. Pyrrole rings are known for their aromaticity and ability to participate in various chemical reactions, including electrophilic substitution and conjugation with other functional groups. In this molecule, the pyrrole is part of an ethylcarbamoyl group, which may contribute to hydrogen bonding and other non-covalent interactions. This feature could be advantageous in designing molecules with specific pharmacokinetic properties or in creating materials with tailored electronic properties.

The butanoic acid backbone serves as the central framework of this compound, connecting the Fmoc and pyrrole-containing groups. Butanoic acid derivatives are commonly found in natural products and are often used as intermediates in organic synthesis due to their versatility. The four-carbon chain provides sufficient flexibility for the molecule to adopt various conformations, potentially enhancing its ability to interact with biological targets or other molecules in solution.

Recent advancements in computational chemistry have enabled researchers to predict the properties of complex molecules like this one with unprecedented accuracy. For instance, molecular docking studies have revealed that similar compounds can bind to specific protein targets with high affinity, suggesting potential applications in drug design. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize the structure of this compound, confirming its stability under various conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions and protection/deprotection strategies. The use of Fmoc as a protecting group ensures that the amino functionality remains intact during intermediate steps while allowing for precise control over reaction outcomes. Furthermore, the incorporation of the pyrrole moiety requires careful consideration of steric and electronic effects to ensure optimal reactivity and selectivity.

One area where this compound shows particular promise is in the development of bioconjugates for therapeutic applications. By leveraging its functional groups, researchers can attach targeting ligands or imaging agents to create multifunctional molecules capable of delivering drugs to specific tissues or cells. Recent studies have demonstrated the feasibility of using similar compounds as carriers for anticancer drugs, highlighting their potential in personalized medicine.

Another emerging application lies in the field of supramolecular chemistry, where this compound could serve as a building block for self-assembling structures. The combination of hydrophilic and hydrophobic regions within its structure may facilitate interactions that lead to the formation of nanoscale aggregates or membranes. Such materials could find use in sensors, catalysts, or energy storage devices.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-pyrrol-1-yl)ethylcarbamoyl}butanoic acid represents a sophisticated molecule with diverse potential applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to explore new frontiers in organic synthesis, drug discovery, and materials science.